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acetyldithio-coenzyme A acetyldithio-coenzyme A
Brand Name: Vulcanchem
CAS No.: 113947-51-6
VCID: VC0220903
InChI: InChI=1S/C23H38N7O16P3S2/c1-12(50)51-7-6-25-14(31)4-5-26-21(34)18(33)23(2,3)9-43-49(40,41)46-48(38,39)42-8-13-17(45-47(35,36)37)16(32)22(44-13)30-11-29-15-19(24)27-10-28-20(15)30/h10-11,13,16-18,22,32-33H,4-9H2,1-3H3,(H,25,31)(H,26,34)(H,38,39)(H,40,41)(H2,24,27,28)(H2,35,36,37)/t13-,16-,17-,18+,22-/m1/s1
SMILES: CC(=S)SCCNC(=O)CCNC(=O)C(C(C)(C)COP(=O)(O)OP(=O)(O)OCC1C(C(C(O1)N2C=NC3=C(N=CN=C32)N)O)OP(=O)(O)O)O
Molecular Formula: C23H38N7O16P3S2
Molecular Weight: 825.6 g/mol

acetyldithio-coenzyme A

CAS No.: 113947-51-6

Main Products

VCID: VC0220903

Molecular Formula: C23H38N7O16P3S2

Molecular Weight: 825.6 g/mol

acetyldithio-coenzyme A - 113947-51-6

CAS No. 113947-51-6
Product Name acetyldithio-coenzyme A
Molecular Formula C23H38N7O16P3S2
Molecular Weight 825.6 g/mol
IUPAC Name 2-[3-[[(2R)-4-[[[(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-4-hydroxy-3-phosphonooxyoxolan-2-yl]methoxy-hydroxyphosphoryl]oxy-hydroxyphosphoryl]oxy-2-hydroxy-3,3-dimethylbutanoyl]amino]propanoylamino]ethyl ethanedithioate
Standard InChI InChI=1S/C23H38N7O16P3S2/c1-12(50)51-7-6-25-14(31)4-5-26-21(34)18(33)23(2,3)9-43-49(40,41)46-48(38,39)42-8-13-17(45-47(35,36)37)16(32)22(44-13)30-11-29-15-19(24)27-10-28-20(15)30/h10-11,13,16-18,22,32-33H,4-9H2,1-3H3,(H,25,31)(H,26,34)(H,38,39)(H,40,41)(H2,24,27,28)(H2,35,36,37)/t13-,16-,17-,18+,22-/m1/s1
Standard InChIKey ILDXFYGFXOQPHK-ZSJPKINUSA-N
Isomeric SMILES CC(=S)SCCNC(=O)CCNC(=O)[C@@H](C(C)(C)COP(=O)(O)OP(=O)(O)OC[C@@H]1[C@H]([C@H]([C@@H](O1)N2C=NC3=C(N=CN=C32)N)O)OP(=O)(O)O)O
SMILES CC(=S)SCCNC(=O)CCNC(=O)C(C(C)(C)COP(=O)(O)OP(=O)(O)OCC1C(C(C(O1)N2C=NC3=C(N=CN=C32)N)O)OP(=O)(O)O)O
Canonical SMILES CC(=S)SCCNC(=O)CCNC(=O)C(C(C)(C)COP(=O)(O)OP(=O)(O)OCC1C(C(C(O1)N2C=NC3=C(N=CN=C32)N)O)OP(=O)(O)O)O
Synonyms Ac(S)CoA
acetyldithio-CoA
acetyldithio-coenzyme A
coenzyme A, acetyldithio-
PubChem Compound 3082679
Last Modified Nov 11 2021
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